Cas no 1335031-96-3 (Tert-butyl (1S,8S)-10-oxo-9-azabicyclo[6.2.0]dec-4-ene-9-carboxylate)

• Product Name: Tert-butyl (1S,8S)-10-oxo-9-azabicyclo[6.2.0]dec-4-ene-9-carboxylate
• CAS No: 1335031-96-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD20482009
• CID: 4695279
• Update Time: 2023-08-15

Tert-butyl (1S,8S)-10-oxo-9-azabicyclo[6.2.0]dec-4-ene-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1S,8S)-10-oxo-9-azabicyclo[6.2.0]dec-4-ene-9-carboxylate

• MDL： MFCD20482009
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-11-9-7-5-4-6-8-10(11)12(15)16/h4-5,10-11H,6-9H2,1-3H3/t10-,11-/m0/s1
• SMILES： O=C1[C@H]2CCC=CCC[C@@H]2N1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 381
• Topological Polar Surface Area: 46.6